Cas no 1064783-29-4 (5-chloro-3-fluoro-2-nitro-pyridine)

• Product Name: 5-chloro-3-fluoro-2-nitro-pyridine
• CAS No: 1064783-29-4
• MF: C₅H₂ClFN₂O₂
• MW: 176.53298330307
• MDL: MFCD19690192
• CID: 1031735
• PubChem ID: 53438964
• Update Time: 2025-06-09

5-chloro-3-fluoro-2-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-fluoro-2-nitro-Pyridine
• 5-Chloro-3-fluoro-2-nitropyridine
• FUKOQNFWJNNEQO-UHFFFAOYSA-N
• 5-Chloro-3-fluoro-2-nitropyridin
• AK126273
• AB0057258
• Z3852
• ST24024039
• SY113359
• 1064783-29-4
• C5H2ClFN2O2
• A895817
• EN300-6770085
• DB-059477
• DS-5168
• MFCD19690192
• DTXSID20701623
• AKOS016013151
• CS-W018984
• SCHEMBL3668043
• 5-chloro-3-fluoro-2-nitro-pyridine

• MDL： MFCD19690192
• Inchi： 1S/C5H2ClFN2O2/c6-3-1-4(7)5(8-2-3)9(10)11/h1-2H
• InChI Key： FUKOQNFWJNNEQO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 175.979
• Monoisotopic Mass: 175.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 1.7

Experimental Properties

• Density: 1.595±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 266.7±35.0 ºC (760 Torr),
• Flash Point: 115.1±25.9 ºC,
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 58.71000
• LogP: 2.30550

5-chloro-3-fluoro-2-nitro-pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-chloro-3-fluoro-2-nitro-pyridine

5-Chloro-3-Fluoro-2-Nitro-Pyridine (CAS No. 1064783-29-4): A Comprehensive Overview

5-Chloro-3-fluoro-2-nitro-pyridine (CAS No. 1064783-29-4) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, which is a six-membered ring with one nitrogen atom. The presence of chlorine, fluorine, and nitro groups introduces unique electronic and structural properties, making it a versatile molecule for various applications.

The synthesis of 5-chloro-3-fluoro-2-nitro-pyridine typically involves multi-step processes, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various substitution patterns and reaction conditions to optimize yield and minimize side reactions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most notable applications of 5-chloro-3-fluoro-2-nitro-pyridine is in the development of novel pharmaceutical agents. The compound's ability to act as a precursor for bioactive molecules has been extensively studied. For example, its role in the synthesis of anti-cancer drugs has been highlighted in recent studies. The nitro group, being an electron-withdrawing substituent, enhances the compound's ability to interact with biological targets, making it a valuable intermediate in drug design.

In addition to its pharmaceutical applications, 5-chloro-3-fluoro-2-nitro-pyridine has found utility in materials science. Its electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into conjugated systems to improve charge transport properties. The chlorine and fluorine substituents contribute to the molecule's stability and solubility, which are critical factors for device performance.

The environmental impact of 5-chloro-3-fluoro-2-nitro-pyridine has also been a topic of interest. Studies have investigated its biodegradation pathways and toxicity profiles. While the compound exhibits moderate toxicity towards aquatic organisms, its environmental persistence is relatively low due to its susceptibility to microbial degradation. These findings are crucial for assessing its safety in industrial and agricultural applications.

From a structural perspective, 5-chloro-3-fluoro-2-nitro-pyridine exhibits a high degree of planarity due to the aromatic nature of the pyridine ring. The substituents at positions 2, 3, and 5 create a unique electronic environment that influences the molecule's reactivity and spectroscopic properties. Computational studies have provided insights into its electronic structure, revealing that the nitro group significantly alters the HOMO-LUMO gap, which is essential for understanding its optical properties.

Recent advancements in analytical techniques have further enhanced our understanding of 5-chloro-3-fluoro-2-nitro-pyridine's properties. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine its molecular geometry and conformational preferences. These studies have provided valuable data for predicting its behavior in different chemical environments.

In conclusion, 5-chloro-3-fluoro-2-nitro-pyridine (CAS No. 1064783-29-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.